molecular formula C13H16O4 B8776144 (6-Propyl-1,3-benzodioxol-5-yl)methyl acetate CAS No. 6307-61-5

(6-Propyl-1,3-benzodioxol-5-yl)methyl acetate

Cat. No.: B8776144
CAS No.: 6307-61-5
M. Wt: 236.26 g/mol
InChI Key: WWICMEFCFMCQIW-UHFFFAOYSA-N
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Description

(6-Propyl-1,3-benzodioxol-5-yl)methyl acetate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

6307-61-5

Molecular Formula

C13H16O4

Molecular Weight

236.26 g/mol

IUPAC Name

(6-propyl-1,3-benzodioxol-5-yl)methyl acetate

InChI

InChI=1S/C13H16O4/c1-3-4-10-5-12-13(17-8-16-12)6-11(10)7-15-9(2)14/h5-6H,3-4,7-8H2,1-2H3

InChI Key

WWICMEFCFMCQIW-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC2=C(C=C1COC(=O)C)OCO2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Dihydrosafrole (20 g), acetic acid (100 g) and water (10 g) were added to a mixture of acetic acid (250 ml), hexane (200 ml), acetic anhydride (40 g) and paraformaldehyde (40 g) to which 1.7 g of 40% sulphuric acid had been added. The reaction mixture was held at 60° C. for 5 hours and was then cooled to 20° C. and excess paraformaldehyde removed by filtration. Saturated brine (200 ml) was then added followed by ether (100 ml). The mixture was ether extracted (3 times) and combined extracts washed with brine (3 times). Following removal of solvent under reduced pressure the material was distilled under vacuum to give 4,5-methylenedioxy-2-propylbenzyl acetate (8) as a colourless oil (b.pt 154°-165° C. at 2.0 mm Hg) . . . Yield 59%.
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Synthesis routes and methods II

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A mixture of dihydrosafrole, 25 g, in acetic acid (25 g) was added, with stirring over 3 hours to a mixture of acetic acid (230 g), paraformaldehyde (45 g) and sulphuric acid (10%, 1.6 g) held at 70° C. After the reaction had been shown to be complete by glc, the excess paraformaldehyde was removed by filtration and the filtrate poured into water (450 ml). Sodium hydroxide solution (20 ml of a 10% solution) was then added. Ether extraction, followed by drying over magnesium sulphate, filtration and evaporation of solvent gave an oil. Methanol (30 ml) was added and after cooling to 0° C. a colourless precipitate of "dimer" (7) was removed by filtration. Evaporation of the filtrate gave 12.7 g of an oil which was purified by distillation to give 7.3 g of colourless oil as 4,5-methylenedioxy-2-propylbenzyl acetate. (b.p. 176°-185° C. at 0.4 mmHg).
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